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Compound of Interest

Compound Name: ESI-09

Cat. No.: B1683979 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

ESI-09 stock solutions using Dimethyl Sulfoxide (DMSO) as a solvent. ESI-09 is a potent and

selective inhibitor of the Exchange protein directly activated by cAMP (EPAC) 1 and 2, making

it a valuable tool for studying cAMP-mediated signaling pathways independent of Protein

Kinase A (PKA).

Chemical Properties and Solubility
ESI-09 is a non-cyclic nucleotide antagonist of EPAC1 and EPAC2.[1][2] Its chemical and

physical properties are summarized in the table below.

Property Value Reference

Molecular Weight 330.77 g/mol [1][3]

Formula C₁₆H₁₅ClN₄O₂ [1][3]

Appearance Yellow to orange solid [1]

Solubility in DMSO ≥33.1 mg/mL to 100 mg/mL [2][4]

Solubility in Water Insoluble [2][4]

Storage (Powder) -20°C for up to 3 years [2][5]
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Mechanism of Action
ESI-09 acts as a competitive inhibitor at the cAMP-binding domain of EPAC proteins, thereby

preventing the activation of EPAC-mediated signaling pathways.[6][7] It exhibits selectivity for

EPAC proteins over PKA.[2] The half-maximal inhibitory concentrations (IC₅₀) for ESI-09 are

provided in the table below.

Target IC₅₀ Reference

EPAC1 3.2 µM [1][2][5]

EPAC2 1.4 µM [1][2][5]

Experimental Protocols
Preparation of a 10 mM ESI-09 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of ESI-09 in DMSO.

Materials:

ESI-09 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Calculate the required mass of ESI-09:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
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Mass (mg) = 10 mmol/L x 0.001 L x 330.77 g/mol = 3.3077 mg

Weigh the ESI-09 powder:

Carefully weigh out approximately 3.31 mg of ESI-09 powder and place it in a sterile

microcentrifuge tube.

Add DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the ESI-09 powder.

Dissolve the compound:

Vortex the tube thoroughly until the ESI-09 is completely dissolved. Gentle warming at

37°C for 10 minutes or sonication can aid in dissolution.[4]

Aliquot and store:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C. Stock solutions are stable for up to 1 year at -20°C

and up to 2 years at -80°C.[1]

Working Solution Preparation
For cell-based assays, the DMSO stock solution should be diluted to the final desired

concentration in the appropriate cell culture medium. It is crucial to ensure that the final

concentration of DMSO in the culture medium is not toxic to the cells (typically ≤ 0.1%).

Signaling Pathway
The diagram below illustrates the canonical cAMP signaling pathway and the point of inhibition

by ESI-09. Activation of G-protein coupled receptors (GPCRs) leads to the activation of

adenylyl cyclase (AC), which in turn catalyzes the conversion of ATP to cyclic AMP (cAMP).

cAMP can then activate both Protein Kinase A (PKA) and EPAC. ESI-09 specifically inhibits the

activation of EPAC1 and EPAC2, preventing the downstream activation of Rap GTPases and

subsequent cellular responses.
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or vehicle control (DMSO)

Stimulate with an
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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